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Compound of Interest

Compound Name: Angustmycin A

Cat. No.: B11929288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Angustmycin A. Adherence to these guidelines is critical to ensure personnel safety and

proper disposal. Angustmycin A is a nucleoside antibiotic and a metabolite from Streptomyces

bacteria.[1] It is classified as an irritant and can be harmful if swallowed, causing skin, eye, and

respiratory irritation.[2][3]

Hazard Identification and Classification
Angustmycin A presents several health hazards as defined by the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).
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Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[3]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[3]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[3]

Signal Word: Danger[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Angustmycin A to minimize exposure risk. All

PPE should be disposed of as contaminated waste after a single use.
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PPE Component Specification Rationale

Gloves

Two pairs of powder-free,

chemical-resistant nitrile

gloves. The inner glove should

be tucked under the gown cuff,

and the outer glove should

extend over the cuff.

Provides a robust barrier

against dermal absorption.

Double gloving offers

additional protection in case of

a tear or puncture in the outer

glove.[4]

Gown

Disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs.

Protects the skin from

splashes and contamination.[4]

Eye/Face Protection
Safety goggles and a full-face

shield.

Protects the eyes and face

from accidental splashes of

Angustmycin A.[4]

Respiratory Protection
A NIOSH-approved N95 or

higher respirator.

Prevents inhalation of airborne

particles, especially when

handling the powdered form or

when there is a risk of

aerosolization.[4]

Shoe Covers Disposable shoe covers.

Prevents the spread of

contamination outside of the

designated handling area.[4]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the essential steps for safely handling Angustmycin A in a

laboratory setting.
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Caption: Workflow for Safe Handling of Angustmycin A.
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Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them two glasses of water to drink. Seek

immediate medical attention.

Disposal Plan
All waste contaminated with Angustmycin A is considered hazardous chemical waste and

must be disposed of according to institutional and local regulations.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, gowns, shoe

covers), disposable labware (pipette tips, tubes), and any absorbent materials used for spills,

in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Angustmycin A in a designated, clearly

labeled, and sealed hazardous waste container.
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Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated sharps

container for hazardous chemical waste.

Final Disposal:

Stock solutions and unused Angustmycin A should be treated as hazardous chemical

waste.[5]

A common method for the disposal of chemical waste is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.[5]

Experimental Protocols
While specific experimental protocols will vary, any procedure involving Angustmycin A should

be conducted within a certified chemical fume hood or other appropriate ventilated enclosure to

minimize inhalation exposure. For in vivo studies in animal models, such as those investigating

its anti-melanoma efficacy, daily intraperitoneal injections have been used.[6] In such cases, all

handling and preparation of the Angustmycin A solution must adhere to the PPE and safety

guidelines outlined above. Any manipulation of the pure compound, such as weighing or

preparing stock solutions, should be performed in a designated area to prevent contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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